[4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: [4-(2-methoxybenzoyl)piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C20H22N2O4/c1-25-16-9-7-15(8-10-16)19(23)21-11-13-22(14-12-21)20(24)17-5-3-4-6-18(17)26-2/h3-10H,11-14H2,1-2H3
• InChI Key: VNNSLJCBWXAPEY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CC=C3OC

Description

[4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has shown potential for various applications in the field of medicine.

Mechanism of Action

The mechanism of action of [4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes involved in inflammation and pain. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
[4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to have antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone is its versatility. It can be used in a variety of experiments to investigate different aspects of its biological activity. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on [4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone. One area of interest is its potential as an anti-cancer agent. Further studies are needed to investigate its mechanism of action and its effectiveness in different types of cancer. Another area of interest is its potential as an anti-inflammatory and analgesic agent. Future studies could investigate its effectiveness in different animal models of inflammation and pain. Additionally, further research is needed to investigate its antibacterial and antifungal activity and its potential as a treatment for infectious diseases.

Synthesis Methods

The synthesis of [4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone involves the reaction of 4-(4-methoxybenzoyl)piperazine with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

[4-(4-Methoxy-benzoyl)-piperazin-1-yl]-(2-methoxy-phenyl)-methanone has been extensively studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory, analgesic, and antitumor properties. It has also been shown to exhibit antibacterial and antifungal activity.